Cas no 84807-45-4 (Istanbulin D)

• Product Name: Istanbulin D
• CAS No: 84807-45-4
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 1999189
• Update Time: 2025-03-10

Istanbulin D Chemical and Physical Properties

Names and Identifiers

• Istanbulin D
• Naphtho[2,3-b]furan-2(4H)-one, 4a,5,6,7,8,8a,9,9a-octahydro-8,9a-dihydroxy-3,4a-dimethyl-5-methylene- (9CI)

• Inchi： 1S/C15H20O4/c1-8-4-5-12(16)11-7-15(18)10(6-14(8,11)3)9(2)13(17)19-15/h11-12,16,18H,1,4-7H2,2-3H3
• InChI Key： FUFBNVJTNLNLIA-UHFFFAOYSA-N
• SMILES： CC1C(=O)OC2(C=1CC1(C(=C)CCC(O)C1C2)C)O

Computed Properties

• Exact Mass: 264.136
• Monoisotopic Mass: 264.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8A^2
• XLogP3: 0.402

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• Boiling Point: 476.2±45.0 °C(Predicted)
• pka: 10.58±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones